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Compound of Interest

Compound Name: GDC0575 hydrochloride

Cat. No.: B607620 Get Quote

GDC0575 Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

GDC0575 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is GDC0575 hydrochloride and what is its mechanism of action?

A1: GDC0575 hydrochloride, also known as ARRY-575 dihydrochloride, is a potent and

selective oral small-molecule inhibitor of Checkpoint Kinase 1 (Chk1) with an IC50 of 1.2 nM.[1]

[2][3][4][5][6] Chk1 is a critical serine/threonine kinase involved in the DNA damage response

pathway. By inhibiting Chk1, GDC0575 prevents cancer cells from arresting in the S and G2/M

phases of the cell cycle to repair DNA damage, which can sensitize them to the effects of DNA-

damaging chemotherapeutic agents and lead to mitotic catastrophe and cell death.[7][8]

Q2: I'm observing precipitation when preparing my GDC0575 hydrochloride solution. What

should I do?

A2: Precipitation or phase separation can sometimes occur during the preparation of GDC0575
hydrochloride solutions. To aid dissolution, it is recommended to use heat and/or sonication.
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[1][2] Ensure that you are using a freshly opened or properly stored hygroscopic solvent like

DMSO, as moisture can significantly impact solubility.[1][2] It is also crucial to add solvents

sequentially and ensure the solution is clear before adding the next solvent in a multi-solvent

system.[3]

Q3: What are the recommended storage conditions for GDC0575 hydrochloride powder and

stock solutions?

A3: For long-term storage, the powder form of GDC0575 should be stored at -20°C for up to 3

years.[3] Stock solutions in a solvent should be stored as aliquots in tightly sealed vials. For

storage at -80°C, the solution is typically stable for up to 2 years, and at -20°C, for up to 1 year.

[2] It is generally recommended to prepare and use solutions on the same day.[6] Before use,

allow the product to equilibrate to room temperature for at least one hour prior to opening the

vial.[6]
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Issue Possible Cause Recommended Solution

Poor Solubility / Precipitation

Hygroscopic nature of the

solvent (e.g., DMSO absorbing

moisture).

Use a new, unopened vial of

high-purity, anhydrous solvent.

[1][2]

Incomplete dissolution.

Apply gentle heating and/or

sonication to the solution until

the compound is fully

dissolved.[1][2][3]

Incorrect solvent or

concentration.

Refer to the solubility data

tables below to select an

appropriate solvent and

concentration for your

experiment.

Inconsistent Experimental

Results
Degradation of the compound.

Prepare fresh solutions for

each experiment. Avoid

repeated freeze-thaw cycles of

stock solutions.[2][6]

Improper storage.

Ensure the compound and its

solutions are stored at the

recommended temperatures in

tightly sealed containers.[2][3]

[6]

Solubility Data
In Vitro Solubility
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 65 - 100 144.06 - 264.36

Ultrasonic assistance

and fresh DMSO are

recommended.[1][2][4]

[5]

Water 25 55.41
Ultrasonic assistance

is needed.[1]

DMF 30.0 79.31

Ethanol 3.0 7.93

DMSO:PBS (pH 7.2)

(1:5)
0.16 0.42

In Vivo Formulations
Formulation Solubility

10% DMSO + 40% PEG300 + 5% Tween-80 +

45% Saline
≥ 2.17 - 2.5 mg/mL (≥ 4.81 - 6.61 mM)

10% DMSO + 90% (20% SBE-β-CD in Saline) ≥ 2.17 - 2.5 mg/mL (≥ 4.81 - 6.61 mM)

10% DMSO + 90% Corn Oil ≥ 2.17 mg/mL (≥ 4.81 mM)

Note: The percentages shown for the solvents indicate their volumetric ratio in the final

prepared solution. It is recommended to prepare in vivo formulations fresh for each use.[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of GDC0575 hydrochloride powder.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM solution from a compound with a
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molecular weight of 451.73 g/mol , you would dissolve 4.5173 mg of the compound in 1 mL

of DMSO.

Dissolution: If necessary, use an ultrasonic bath to ensure the compound is completely

dissolved.[1][2]

Storage: Store the stock solution in aliquots at -80°C for up to 6 months or -20°C for up to 1

month.[1]

In Vivo Formulation Protocol (Example: 10% DMSO, 40%
PEG300, 5% Tween-80, 45% Saline)

Prepare Stock: Start with a concentrated stock solution of GDC0575 in DMSO (e.g., 21.7

mg/mL).[1]

Step 1: To prepare 1 mL of the final working solution, take 100 µL of the DMSO stock

solution.

Step 2: Add 400 µL of PEG300 to the DMSO solution and mix thoroughly.

Step 3: Add 50 µL of Tween-80 and mix until the solution is clear.

Step 4: Add 450 µL of saline to bring the final volume to 1 mL and mix well.

Administration: This formulation is suitable for oral gavage in animal models.[2]
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.com/GDC-0575_dihydrochloride.html
https://www.medchemexpress.com/GDC-0575.html
https://www.medchemexpress.com/GDC-0575_dihydrochloride.html
https://www.medchemexpress.com/GDC-0575_dihydrochloride.html
https://www.medchemexpress.com/GDC-0575.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Damage Response

Effect of GDC0575

DNA Damage

ATR/ATM

Chk1

 phosphorylates/activates

Cdc25

 phosphorylates/inhibits

CDK1/2

 dephosphorylates/activates

Cell Cycle Arrest (G2/M)

 promotes

Apoptosis

 bypass leads to

GDC0575

 inhibits

Click to download full resolution via product page

Caption: GDC0575 inhibits Chk1, disrupting DNA damage-induced cell cycle arrest.
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Stock Solution Preparation In Vivo Working Solution

Weigh GDC0575 HCl Add Anhydrous DMSO Sonicate if Necessary Aliquot and Store at -80°C Start with DMSO StockUse Aliquot Add PEG300 Add Tween-80 Add Saline Use Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. GDC-0575 | Chk | TargetMol [targetmol.com]

4. medkoo.com [medkoo.com]

5. selleckchem.com [selleckchem.com]

6. GDC-0575|1196504-54-7|COA [dcchemicals.com]

7. Facebook [cancer.gov]

8. Phase I study of the checkpoint kinase 1 inhibitor GDC-0575 in combination with
gemcitabine in patients with refractory solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [GDC0575 hydrochloride solubility issues and
recommended solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607620#gdc0575-hydrochloride-solubility-issues-
and-recommended-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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